N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)furan-2-carboxamide
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Description
N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C12H17NO4S and its molecular weight is 271.33. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Material Development
- Furan and Thiophene Derivatives in Energetic Materials : The design and synthesis of energetic materials leveraging furan and thiophene derivatives, demonstrating how variations in N-O building blocks can significantly impact material properties like density, thermal stability, and detonation performance (Zhang & Shreeve, 2014).
- Polymeric Applications : The development of affinitychromic polythiophenes for potential high-throughput screening and drug discovery, showcasing the versatility of thiophene-based polymers in reacting with amine-bearing molecules (Bernier et al., 2002).
Pharmaceutical and Biomedical Applications
- Antiprotozoal Agents : Synthesis of dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as potent antiprotozoal agents, highlighting the bioactivity potential of furan derivatives in pharmaceutical contexts (Ismail et al., 2004).
Advanced Materials and Chemical Analysis
- Synthesis of Furan-Based Polyesters : Enzymatic polymerization of 2,5-bis(hydroxymethyl)furan with diacid ethyl esters, leading to the production of novel biobased polyesters, indicating the utility of furan derivatives in creating sustainable materials (Jiang et al., 2014).
- Furanic-Aliphatic Polyamides : Development of furan-2,5-dicarboxylic acid-based furanic-aliphatic polyamides as sustainable alternatives to polyphthalamides, for high-performance materials, showcasing the application of furan derivatives in engineering high-quality polymers (Jiang et al., 2015).
Properties
IUPAC Name |
N-[[3-(2-hydroxyethoxy)thiolan-3-yl]methyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO4S/c14-4-6-17-12(3-7-18-9-12)8-13-11(15)10-2-1-5-16-10/h1-2,5,14H,3-4,6-9H2,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNLNONSQPURUNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC1(CNC(=O)C2=CC=CO2)OCCO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.